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molecular formula C13H17BrO B8379386 2-Bromo-1-cyclopropylmethoxy-4-(propan-2-yl)benzene

2-Bromo-1-cyclopropylmethoxy-4-(propan-2-yl)benzene

Cat. No. B8379386
M. Wt: 269.18 g/mol
InChI Key: AIUUKIRNQLIGRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08927557B2

Procedure details

Starting from 2-bromo-4-isopropyl-phenol (example B.a6) and commercially available bromomethyl-cyclopropane the title compound is obtained as colorless solid after short path distillation at 2×10−3 mbar.
Name
2-bromo-4-isopropyl-phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
bromomethyl-cyclopropane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[C:6]([CH:8]([CH3:10])[CH3:9])[CH:5]=[CH:4][C:3]=1[OH:11].Br[CH2:13][CH:14]1[CH2:16][CH2:15]1>>[Br:1][C:2]1[CH:7]=[C:6]([CH:8]([CH3:9])[CH3:10])[CH:5]=[CH:4][C:3]=1[O:11][CH2:13][CH:14]1[CH2:16][CH2:15]1

Inputs

Step One
Name
2-bromo-4-isopropyl-phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=C(C=CC(=C1)C(C)C)O
Step Two
Name
bromomethyl-cyclopropane
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCC1CC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=C(C=CC(=C1)C(C)C)OCC1CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.